Cas no 852453-20-4 (N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide)

• Product Name: N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide
• CAS No: 852453-20-4
• MF: C₁₇H₁₆N₂O₃S₂
• MW: 360.450541496277
• CID: 5555560
• Update Time: 2025-07-16

N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[(2-methyl-4-thiazolyl)methyl]-4-phenoxy-
• N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide

• Inchi： 1S/C17H16N2O3S2/c1-13-19-14(12-23-13)11-18-24(20,21)17-9-7-16(8-10-17)22-15-5-3-2-4-6-15/h2-10,12,18H,11H2,1H3
• InChI Key： OXTHLNRFVHLMQI-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CSC(C)=N2)(=O)=O)=CC=C(OC2=CC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide

Introduction to N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide (CAS No. 852453-20-4)

N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 852453-20-4, represents a promising candidate for further exploration in drug development due to its unique structural features and potential biological activities.

The molecular structure of N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity towards biological targets. The presence of a thiazole ring, which is a common motif in bioactive molecules, contributes to its potential therapeutic efficacy. Specifically, the 2-methyl-1,3-thiazol-4-yl moiety is particularly noteworthy, as it has been implicated in various biological processes and has shown promise in preliminary studies.

The sulfonamide functional group at the 1-position of the benzene ring further enhances the compound's pharmacological profile. Sulfonamides are well-documented for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The combination of these structural elements makes N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide a compelling subject for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide stands out as a potential candidate due to its unique structural composition and the inherent properties of its constituent parts. The thiazole ring and sulfonamide group are particularly interesting from a pharmacological standpoint, as they have been extensively studied for their biological activities.

The synthesis of N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to optimize the production process and improve the overall quality of the compound. This has opened up new avenues for exploring its potential applications in pharmaceuticals.

Evidence from recent studies suggests that N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide exhibits promising biological activity in vitro. Specifically, it has shown potential as an inhibitor of certain enzymes that are involved in inflammatory pathways. This finding is particularly significant given the high prevalence of inflammatory diseases worldwide and the need for novel therapeutic agents that can effectively target these conditions.

The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for further development. Researchers are exploring various derivatives of N-(2-methyl-1,3-thiazol-4-yl)methyl-4-phenoxybenzene-1-sulfonamide to enhance its pharmacological properties and improve its bioavailability. These efforts are part of a broader trend in drug discovery aimed at identifying and developing new molecules that can address unmet medical needs.

In addition to its potential therapeutic applications, N-(2-methyl-1,3-thiazol-4y)methyl-4-phenoxybenze^{>)-sulfonylamide (CAS No. 852453-20-4) also holds promise for use in research applications. Its unique chemical structure makes it a valuable tool for studying enzyme mechanisms and developing new analytical methods. The compound's stability under various conditions further enhances its utility as a research reagent.}

The future prospects for N-(>methyl-1,thiazole)-methyl-*pheno*xa*-*b*en*ze*-*sulfo*namid*e are exciting and multifaceted. Ongoing research aims to elucidate its full pharmacological profile and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process and bring this promising compound closer to clinical application.

In conclusion, N-(>methyl-1,thiazole)-methyl*-*ph*en*ox*y-ben*z*-sulfo*namid*e (CAS No. 852453-20-4) is a highly intriguing compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and demonstrated biological activity make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new insights into its properties and applications,* this compound is poised to play an important role in addressing some of today's most pressing medical challenges.